Cas no 2225170-25-0 ((2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid
• CAS No: 2225170-25-0
• MF: C₁₀H₈BClN₂O₂
• MW: 234.446721076965
• CID: 4786732
• PubChem ID: 49758745
• Update Time: 2025-05-20

(2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid
• SCHEMBL2553824
• 2225170-25-0
• 2-(2-Chlorophenyl)pyrimidine-5-boronic acid
• AKOS015942085

• Inchi： 1S/C10H8BClN2O2/c12-9-4-2-1-3-8(9)10-13-5-7(6-14-10)11(15)16/h1-6,15-16H
• InChI Key： FLGVMUBMILQCCT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 234.0367354g/mol
• Monoisotopic Mass: 234.0367354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid

(2-(2-chlorophenyl)pyrimidin-5-yl)boronic Acid: A Comprehensive Overview

The compound with CAS No 2225170-25-0, commonly referred to as (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery, electronic materials, and catalytic processes. The name itself highlights its key features: the presence of a pyrimidine ring substituted with a chlorophenyl group and a boronic acid moiety, which are critical for its reactivity and functionality.

Pyrimidine derivatives have long been of interest in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The substitution pattern in this compound—specifically the placement of the chlorophenyl group at position 2 of the pyrimidine ring—plays a crucial role in determining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that such substitutions can enhance the bioavailability of pyrimidine-based drugs, making them more effective in treating various diseases.

The boronic acid group attached to the pyrimidine ring introduces additional functionality to this compound. Boronic acids are known for their ability to undergo Suzuki-Miyaura coupling reactions, a type of cross-coupling reaction that is widely used in organic synthesis. This reactivity makes (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid a valuable building block in the construction of more complex molecules, including those with potential therapeutic applications.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have developed novel routes that utilize palladium-catalyzed coupling reactions, which not only improve yield but also reduce the environmental impact of the synthesis process. These methods are particularly important given the increasing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

In terms of applications, (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid has shown promise in several areas. In drug discovery, it serves as a precursor for compounds targeting cancer, inflammation, and infectious diseases. Its ability to modulate protein-protein interactions (PPIs), which are often implicated in these conditions, makes it a valuable tool for developing novel therapeutics.

Moreover, this compound has potential applications in materials science. The combination of a pyrimidine ring and a boronic acid group can lead to materials with unique electronic properties, making them suitable for use in organic electronics or optoelectronic devices. Preliminary studies suggest that derivatives of this compound could be used as semiconducting materials or light-emitting components in next-generation displays.

Another area where this compound is making an impact is in catalysis. The boronic acid group can act as a Lewis acid catalyst, facilitating various organic transformations such as alkylation, arylation, and cycloaddition reactions. This property opens up new possibilities for developing more efficient and selective catalysts for industrial applications.

Looking ahead, ongoing research is focused on expanding the utility of (2-(2-chlorophenyl)pyrimidin-5-yl)boronic acid. Scientists are exploring its use in developing new classes of antibiotics, addressing the growing threat of antibiotic resistance. Additionally, efforts are underway to optimize its properties for use in personalized medicine, where tailored therapies based on individual genetic profiles could revolutionize healthcare.

In conclusion, CAS No 2225170-25-0 represents a versatile and multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As advancements continue to be made in synthesis techniques and application development, this compound is poised to play an increasingly important role in shaping future innovations.